Cas no 1806426-59-4 (2-(Bromomethyl)-7-cyanobenzo[d]oxazole)

2-(Bromomethyl)-7-cyanobenzo[d]oxazole is a versatile heterocyclic compound featuring both bromomethyl and cyano functional groups, making it a valuable intermediate in organic synthesis. The bromomethyl moiety offers reactivity for nucleophilic substitution, enabling further derivatization, while the electron-withdrawing cyano group enhances its utility in cross-coupling reactions and cyclization processes. This compound is particularly useful in pharmaceutical and agrochemical research for constructing benzo[d]oxazole-based scaffolds. Its well-defined structure and high purity ensure consistent performance in synthetic applications. Careful handling is recommended due to the reactivity of the bromomethyl group. Suitable for use under controlled conditions in specialized chemical synthesis.

2-(Bromomethyl)-7-cyanobenzo[d]oxazole structure

1806426-59-4 structure

Product Name:2-(Bromomethyl)-7-cyanobenzo[d]oxazole

CAS No:1806426-59-4

MF:C₉H₅BrN₂O

MW:237.052800893784

CID:4816720

Update Time:2025-10-29

2-(Bromomethyl)-7-cyanobenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

- 2-(Bromomethyl)-7-cyanobenzo[d]oxazole
- Inchi： 1S/C9H5BrN2O/c10-4-8-12-7-3-1-2-6(5-11)9(7)13-8/h1-3H,4H2
- InChI Key： ADDBIKIGEHOZJQ-UHFFFAOYSA-N
- SMILES： BrCC1=NC2C=CC=C(C#N)C=2O1

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 237
XLogP3: 2.1
Topological Polar Surface Area: 49.8

2-(Bromomethyl)-7-cyanobenzo[d]oxazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A081000435-250mg	2-(Bromomethyl)-7-cyanobenzo[d]oxazole	1806426-59-4	98%	250mg	$5,238.43	2022-03-31
Alichem	A081000435-500mg	2-(Bromomethyl)-7-cyanobenzo[d]oxazole	1806426-59-4	98%	500mg	$7,327.47	2022-03-31
Alichem	A081000435-1g	2-(Bromomethyl)-7-cyanobenzo[d]oxazole	1806426-59-4	98%	1g	$12,598.76	2022-03-31

2-(Bromomethyl)-7-cyanobenzo[d]oxazole Related Literature

1. An alkynylboronatecycloaddition strategy to functionalised benzyne derivatives†

James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
2. An amphipathic trans-acting phosphorothioate RNA element delivers an uncharged phosphorodiamidate morpholino sequence in mdx mouse myotubes†

H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
3. An assessment of strategies for the development of solid-state adsorbents for vehicular hydrogen storage

Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
4. Aggregation behaviour of biocompatible choline carboxylate ionic liquids and their interactions with biomolecules through experimental and theoretical investigations†

Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
5. An AuNPs-functionalized AlGaN/GaN high electron mobility transistor sensor for ultrasensitive detection of TNT†

Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729

Additional information on 2-(Bromomethyl)-7-cyanobenzo[d]oxazole

Comprehensive Overview of 2-(Bromomethyl)-7-cyanobenzo[d]oxazole (CAS No. 1806426-59-4) and Its Applications

2-(Bromomethyl)-7-cyanobenzo[d]oxazole (CAS No. 1806426-59-4) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This benzoxazole derivative features a bromomethyl group at the 2-position and a cyano group at the 7-position, making it a versatile intermediate for synthesizing complex molecules. Researchers are increasingly exploring its potential in drug discovery, fluorescence probes, and organic electronics, aligning with trends in precision medicine and sustainable materials.

The structural uniqueness of 2-(Bromomethyl)-7-cyanobenzo[d]oxazole lies in its dual functionalization, which enables selective modifications. The bromomethyl moiety allows for nucleophilic substitutions, while the cyano group participates in cyclization and coupling reactions. Such properties are critical for developing targeted therapeutics, particularly in kinase inhibitor design and PET imaging agents. Recent studies highlight its role in constructing bioconjugates for cancer diagnostics, a hot topic in biomedical research.

In the realm of organic electronics, this compound serves as a precursor for emissive materials in OLEDs (Organic Light-Emitting Diodes). Its benzoxazole core contributes to high electron affinity and thermal stability, addressing industry demands for energy-efficient displays. With the rise of flexible electronics, researchers are optimizing its derivatives for wearable devices—a frequently searched topic in materials science forums.

Synthetic methodologies for CAS No. 1806426-59-4 often involve palladium-catalyzed cross-coupling or microwave-assisted reactions, reflecting advancements in green chemistry. Laboratories prioritize atom economy and low-waste synthesis, resonating with global sustainability goals. Analytical techniques like HPLC-MS and NMR ensure high purity, a key concern for users searching "how to validate benzo[d]oxazole derivatives."

Safety and handling protocols for this compound emphasize standard organic lab practices, avoiding risks associated with reactive halides. Its stability under inert conditions makes it suitable for high-throughput screening—a trending phrase in pharma R&D discussions. As interest grows in AI-driven molecular design, 2-(Bromomethyl)-7-cyanobenzo[d]oxazole is also studied via computational modeling to predict novel applications.

Market analysts note increasing procurement of this compound by contract research organizations (CROs) for custom synthesis projects. Queries like "suppliers of cyanobenzo[d]oxazole derivatives" spike annually, reflecting industrial demand. Future directions may explore its utility in photopharmacology, where light-activated drugs are a burgeoning niche.

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